![molecular formula C8H14ClN B6181816 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride CAS No. 2613383-91-6](/img/no-structure.png)
3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride
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Description
3-Azatricyclo[3.3.1.0,1,5]nonane hydrochloride is a chemical compound with the CAS Number: 2613383-91-6 . It has a molecular weight of 159.66 . The IUPAC name for this compound is tetrahydro-1H,4H-3a,6a-methanocyclopenta[c]pyrrole hydrochloride .
Synthesis Analysis
The synthesis of 3-azabicyclo[3.3.1]nonane derivatives has been achieved directly from aromatic ketones, paraformaldehyde, and dimethylamine via a novel one-pot tandem Mannich annulation . This is the first example of aromatic ketones used as a practical precursor to obtain 3-azabicyclo[3.3.1]nonane in good yields (up to 83%) .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N.ClH/c1-2-7-4-8(7,3-1)6-9-5-7;/h9H,1-6H2;1H . This code provides a unique identifier for the molecular structure of this compound.Physical And Chemical Properties Analysis
This compound is a powder . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
The safety information for 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride indicates that it has the GHS07 pictogram . The signal word is "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The structural motif of an indole-fused azabicyclo[3.3.1]nonane is common in many biologically significant indole-based natural products . Because of its structural complexity, this N-bridged scaffold has become an enticing target for organic chemists . Therefore, future research may focus on developing new synthetic routes for the construction of bicyclo[3.3.1]nonanes and their heteroanalogues, as well as exploring their potential anticancer activities .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride involves the cyclization of a precursor compound followed by quaternization with hydrochloric acid.", "Starting Materials": [ "1,5-dibromopentane", "piperidine", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "1. Preparation of the precursor compound: 1,5-dibromopentane is reacted with piperidine in the presence of sodium hydroxide to form the precursor compound, 3-piperidinopentane.", "2. Cyclization: 3-piperidinopentane is dissolved in diethyl ether and heated under reflux with a catalytic amount of hydrochloric acid to form the bicyclic compound, 3-azatricyclo[3.3.1.0,1,5]nonane.", "3. Quaternization: The bicyclic compound is then quaternized with excess hydrochloric acid to form the final product, 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride. The product is isolated by filtration and washing with water." ] } | |
2613383-91-6 | |
Molecular Formula |
C8H14ClN |
Molecular Weight |
159.7 |
Purity |
95 |
Origin of Product |
United States |
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